Pregna-1,4-diene-3,20-dione,9-fluoro-11,17,21-trihydroxy-, (11b)-

• IUPAC Name: (8S,9R,10S,13S,14S,17R)-9-fluoro-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one
• InChI: InChI=1S/C21H27FO5/c1-18-7-5-13(24)9-12(18)3-4-15-14-6-8-20(27,17(26)11-23)19(14,2)10-16(25)21(15,18)22/h5,7,9,14-16,23,25,27H,3-4,6,8,10-11H2,1-2H3/t14-,15-,16?,18-,19-,20-,21-/m0/s1
• InChI Key: WAIJIHDWAKJCBX-BOTUBNAHSA-N
• Canonical SMILES: CC12CC(C3(C(C1CCC2(C(=O)CO)O)CCC4=CC(=O)C=CC43C)F)O
• Isomeric SMILES: C[C@]12CC([C@]3([C@H]([C@@H]1CC[C@@]2(C(=O)CO)O)CCC4=CC(=O)C=C[C@@]43C)F)O
• Molecular Formula: C21H27FO5
• Molecular Weight: 378.4 g/mol

Description

The compound identified as “Pregna-1,4-diene-3,20-dione,9-fluoro-11,17,21-trihydroxy-, (11b)-” is a chemical entity with specific properties and applications. It is important to understand its structure, synthesis, reactions, and applications to fully appreciate its significance in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of “Pregna-1,4-diene-3,20-dione,9-fluoro-11,17,21-trihydroxy-, (11b)-” involves specific synthetic routes and reaction conditions. The exact methods may vary, but typically, the synthesis involves a series of chemical reactions that lead to the formation of the desired compound. These reactions often require precise control of temperature, pressure, and the use of specific reagents to ensure the correct formation of the compound.

Industrial Production Methods

In an industrial setting, the production of “Pregna-1,4-diene-3,20-dione,9-fluoro-11,17,21-trihydroxy-, (11b)-” is scaled up to meet demand. This involves optimizing the synthetic routes to ensure high yield and purity of the compound. Industrial production methods may include continuous flow reactors, large-scale batch reactors, and other advanced techniques to efficiently produce the compound.

Chemical Reactions Analysis

Types of Reactions

“Pregna-1,4-diene-3,20-dione,9-fluoro-11,17,21-trihydroxy-, (11b)-” undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can convert the compound into reduced forms.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

The reactions involving “Pregna-1,4-diene-3,20-dione,9-fluoro-11,17,21-trihydroxy-, (11b)-” typically require specific reagents and conditions. For example:

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide may be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are often employed.

Substitution: Various nucleophiles or electrophiles can be used depending on the desired substitution.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxidized derivatives, while reduction can produce reduced forms of the compound.

Scientific Research Applications

“Pregna-1,4-diene-3,20-dione,9-fluoro-11,17,21-trihydroxy-, (11b)-” has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent or intermediate in various chemical reactions and synthesis.

Biology: The compound may be used in biological studies to understand its effects on biological systems.

Industry: The compound is used in various industrial processes, including the production of materials and chemicals.

Mechanism of Action

The mechanism of action of “Pregna-1,4-diene-3,20-dione,9-fluoro-11,17,21-trihydroxy-, (11b)-” involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets, leading to a series of biochemical reactions that result in its observed effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.